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Compound of Interest

Compound Name: 2,3,4,5-Tetramethylheptane

Cat. No.: B1658697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3,4,5-Tetramethylheptane is a saturated, branched-chain alkane. Due to its chemical

inertness, defined physical properties, and chromatographic behavior, it serves as a valuable

reference standard in various analytical applications, particularly in gas chromatography (GC).

As a non-polar compound, it is suitable for analyses involving hydrocarbons and other non-

polar to moderately polar analytes. Its primary role is to enhance the accuracy and precision of

quantitative and qualitative analyses by serving as an internal standard.[1] An internal standard

(IS) is a compound added in a constant amount to samples, calibration standards, and blanks

to correct for variations in injection volume, sample preparation, and instrument response.[1][2]

Physicochemical and Chromatographic Properties
Proper selection of a reference standard requires a thorough understanding of its physical and

chemical characteristics. The properties of 2,3,4,5-Tetramethylheptane are summarized

below.
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Property Value Reference

Molecular Formula C₁₁H₂₄ [3]

Molecular Weight 156.31 g/mol [3]

CAS Number 61868-53-9 [3]

Appearance Colorless liquid (inferred) [4]

Boiling Point ~177 °C (Predicted) [5]

Density ~0.759 g/mL (Predicted) [5]

Refractive Index ~1.426 (Predicted) [5]

Solubility
Insoluble in water; Soluble in

non-polar organic solvents
[4]

Chemical Inertness
High; does not typically react

with analytes or sample matrix
[6]

Applications in Analytical Chemistry
The primary application of 2,3,4,5-Tetramethylheptane is as an internal standard in

chromatographic methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and

Gas Chromatography with Flame Ionization Detection (GC-FID).

Key Uses:

Quantitative Analysis: In assays where precise quantification is critical, adding a known

concentration of 2,3,4,5-Tetramethylheptane to all samples and standards corrects for

variations in sample injection and instrument drift.[1] The concentration of the target analyte

is determined by comparing its peak area to the peak area of the internal standard.[2]

Retention Time (RT) Locking: In complex analyses, such as metabolomics or petroleum

analysis, it can be used as a retention time marker. This helps to align chromatograms from

different runs and correct for shifts in retention times, ensuring consistent identification of

compounds.
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Method Validation: It can be used during the validation of analytical methods to assess

parameters such as precision, accuracy, and linearity.

Criteria for Use as an Internal Standard:[2][6]

It must be well-resolved from the analytes of interest in the chromatogram.

It should not be naturally present in the samples being analyzed.

It should be chemically similar to the analytes to ensure similar behavior during sample

preparation and analysis.

It must not react with the analytes or the sample matrix.

Experimental Protocols
Protocol 1: Use of 2,3,4,5-Tetramethylheptane as an Internal Standard in GC Analysis

This protocol outlines the general procedure for using 2,3,4,5-Tetramethylheptane as an

internal standard for the quantification of a target analyte in a sample matrix.

Materials:

2,3,4,5-Tetramethylheptane (analytical standard grade)

Target analyte(s) standard

High-purity solvent (e.g., hexane, ethyl acetate), compatible with both the sample and the

GC system

Volumetric flasks, pipettes, and syringes

GC instrument with an appropriate column (e.g., non-polar DB-5 or similar) and detector (FID

or MS)

Procedure:

Preparation of Internal Standard (IS) Stock Solution:
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Accurately weigh a known amount of 2,3,4,5-Tetramethylheptane.

Dissolve it in a high-purity solvent in a volumetric flask to create a stock solution of a

known concentration (e.g., 1 mg/mL).

Preparation of Calibration Standards:

Prepare a series of at least five calibration standards by diluting a stock solution of the

target analyte to different known concentrations.[7]

To each calibration standard, add a fixed volume of the IS stock solution to achieve the

same final concentration of 2,3,4,5-Tetramethylheptane in each standard.[8] The IS

concentration should be similar to the expected concentration of the analyte.[1]

Bring each standard to its final volume with the solvent.

Preparation of Samples:

Accurately weigh or measure the sample to be analyzed.

Extract the analyte(s) from the sample matrix using an appropriate sample preparation

technique (e.g., liquid-liquid extraction, solid-phase extraction).

To the final sample extract, add the same fixed volume of the IS stock solution as was

added to the calibration standards.

Bring the sample to its final volume with the solvent.

GC Analysis:

Set up the GC method with appropriate parameters for the inlet, column oven temperature

program, and detector.

Inject the calibration standards, starting with the lowest concentration.

Inject the prepared samples.

Data Analysis:
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For each injection, identify the peaks for the target analyte and the internal standard

(2,3,4,5-Tetramethylheptane).

Calculate the peak area ratio for each standard: (Peak Area of Analyte) / (Peak Area of

IS).[1]

Construct a calibration curve by plotting the peak area ratio against the concentration of

the analyte for the calibration standards.[2]

Determine the peak area ratio for the samples.

Use the calibration curve equation to calculate the concentration of the analyte in the

samples.[8][9]

Visualizations
The following diagrams illustrate key workflows related to the use of an internal standard in gas

chromatography.
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Caption: Workflow for Selecting a Suitable Internal Standard.
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Caption: Experimental Workflow for GC Analysis Using an Internal Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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